Cas no 2288079-16-1 (N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide)

• Product Name: N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide
• CAS No: 2288079-16-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5411855
• PubChem ID: 145910120
• Update Time: 2025-07-14

N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5,5-Dimethyloxan-2-yl)ethyl]prop-2-enamide
• EN300-26574424
• 2288079-16-1
• Z2920484164
• N-[2-(Tetrahydro-5,5-dimethyl-2H-pyran-2-yl)ethyl]-2-propenamide
• N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide

• Inchi： 1S/C12H21NO2/c1-4-11(14)13-8-6-10-5-7-12(2,3)9-15-10/h4,10H,1,5-9H2,2-3H3,(H,13,14)
• InChI Key： AIOFWFCLBAGLKT-UHFFFAOYSA-N
• SMILES： C(NCCC1OCC(C)(C)CC1)(=O)C=C

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide

N-2-(5,5-Dimethyloxan-2-yl)ethylprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2288079-16-1, commonly referred to as N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

N-2-(5,5-Dimethyloxan-2-yl)ethylprop-2-enamide is an amide derivative characterized by a substituted oxane ring and a propenamide group. The molecule's structure is defined by the presence of a 5,5-dimethyloxane moiety attached to an ethyl group, which is further connected to a propenamide functional group. This combination of structural elements contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide in the development of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, leveraging its amide functionality for the construction of complex molecular architectures. The compound's stability and reactivity make it a valuable precursor in organic synthesis.

One of the most notable advancements involving N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide is its application in drug discovery. Scientists have utilized this compound to design molecules with enhanced pharmacokinetic profiles, improving their efficacy and bioavailability. Its ability to form stable bonds with other functional groups has been instrumental in creating novel therapeutic agents.

In addition to its role in pharmaceuticals, N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide has found applications in polymer chemistry. Researchers have investigated its potential as a building block for synthesizing high-performance polymers with tailored properties. The compound's versatility allows for the creation of materials with improved mechanical strength and thermal stability.

The synthesis of N-2-(5,5-dimethyloxan-2-yl)ethylprop-2-enamide involves a multi-step process that typically begins with the preparation of the oxane derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the propenamide group. Recent optimizations in synthetic protocols have significantly enhanced the yield and purity of the compound, making it more accessible for large-scale applications.

From an analytical standpoint, N-2-(5,5-dimethyloxan-2-yll ethylprop ̃enamide exhibits distinct spectroscopic characteristics that facilitate its identification and characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its structure and purity. These methods provide valuable insights into the molecular interactions and bonding patterns within the compound.

Looking ahead, the continued exploration of N ̃(5 ̃dimethyloxan ̃ yl ethylprop enamide holds promise for further innovations across diverse fields. Its unique combination of structural features positions it as a key player in advancing both academic research and industrial applications.